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Compound of Interest

Compound Name: 3-Methylchromone

Cat. No.: B1206851

Application Note: 3-Formyl-6-methylchromone is a valuable heterocyclic building block in
medicinal chemistry and materials science. The presence of the aldehyde group at the 3-
position and the methyl group at the 6-position of the chromone scaffold allows for a variety of
chemical modifications, making it a versatile precursor for the synthesis of more complex
molecules with potential biological activities. This document provides a detailed protocol for the
synthesis of 3-formyl-6-methylchromone, including the preparation of the key starting material,
2'-hydroxy-5'-methylacetophenone, and its subsequent conversion to the target compound via
the Vilsmeier-Haack reaction.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 3-formyl-6-
methylchromone and its precursor.
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Experimental Protocols

This section provides detailed methodologies for the synthesis of the starting material and the
final product.

Protocol 1: Synthesis of 2'-Hydroxy-5'-
methylacetophenone via Fries Rearrangement

This protocol describes the synthesis of 2'-hydroxy-5'-methylacetophenone from p-cresyl
acetate, which can be prepared by the acetylation of p-cresol.

Materials:

e p-Cresyl acetate

e Anhydrous aluminum chloride (AICI3)
* Ice-cold water

e Hydrochloric acid (HCI)

» Glacial acetic acid

o Standard laboratory glassware and heating apparatus
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Procedure:

¢ In a round-bottom flask, combine p-cresyl acetate (e.g., 50 mL) and anhydrous aluminum
chloride (e.g., 120 Q).

Heat the reaction mixture in an oil bath at 120°C for 45 minutes.

After cooling, carefully decompose the reaction mixture by slowly adding it to ice-cold water
containing a small amount of hydrochloric acid.

A crude ketone will precipitate. To purify, dissolve the crude product in glacial acetic acid.

Induce crystallization by the dropwise addition of water with constant stirring.

Collect the resulting greenish-white solid by filtration, wash with cold water, and dry.

Protocol 2: Synthesis of 3-Formyl-6-methylchromone via
Vilsmeier-Haack Reaction

This protocol details the formylation of 2'-hydroxy-5'-methylacetophenone to yield 3-formyl-6-
methylchromone.[1]

Materials:

2'-Hydroxy-5'-methylacetophenone

Dimethylformamide (DMF)

Phosphorus oxychloride (POCIs)

Ice-cold water

Ethanol

Standard laboratory glassware and stirring apparatus

Procedure:
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e Cool dimethylformamide (e.g., 6.0 mL) in an ice-water bath.

¢ To the cooled DMF, add 2'-hydroxy-5'-methylacetophenone (0.01 mol, 1.50 g) with vigorous
stirring.

e Slowly add phosphorus oxychloride (0.025 mol, 2.3 mL) dropwise to the mixture, maintaining
the low temperature.

 After the addition is complete, a thick, pink-colored mass will form. Allow the reaction mixture
to stand at room temperature overnight.

o Decompose the reaction mixture by carefully pouring it into ice-cold water.
o A solid product will precipitate. Collect the solid by filtration.

o Recrystallize the crude product from ethanol to obtain pure 3-formyl-6-methylchromone as a
crystalline solid.[1] The yield for this reaction is reported to be 73%, with a melting point of
173°C.[1]

Visualizations
Reaction Pathway

The Vilsmeier-Haack reaction proceeds through the formation of the Vilsmeier reagent, an
electrophilic iminium species, which then reacts with the enolate of the acetophenone to build
the chromone ring and introduce the formyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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